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Compound of Interest

Compound Name: 2,4,4-Trimethylcyclopentanone

Cat. No.: B1294718

An in-depth analysis of the fundamental physicochemical properties of 2,4,4-
Trimethylcyclopentanone, a notable cyclic ketone, is presented in this technical guide. This
document provides essential data for researchers, scientists, and professionals engaged in
drug development and chemical synthesis.

Physicochemical Data Summary

The core molecular attributes of 2,4,4-Trimethylcyclopentanone have been compiled and are
presented for straightforward reference. These values are foundational for experimental design
and computational modeling.

Parameter Value Source
Molecular Formula C8H140 [1112][3]
Molecular Weight 126.20 g/mol [1]
IUPAC Name 2,4,4-trimethylcyclopentan-1- o
one

CAS Number 4694-12-6 [1]12113]
Density 0.877 g/mL at 25 °C [2][4]
Boiling Point 160 °C [2][3][4]
Flash Point 110 °F (43.33 °C) [2][5]
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Structural and Property Relationship

The molecular structure of 2,4,4-Trimethylcyclopentanone directly influences its chemical and
physical properties. The following diagram illustrates the logical connection between the
compound's nomenclature, its structural formula, and its key physicochemical parameters.
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Logical relationship between compound name and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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